Cas no 1261777-22-3 (5-Bromo-2-nitromandelic acid)

• Product Name: 5-Bromo-2-nitromandelic acid
• CAS No: 1261777-22-3
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• CID: 4942843
• Update Time: 2025-05-21

5-Bromo-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-nitromandelic acid

• Inchi： 1S/C8H6BrNO5/c9-4-1-2-6(10(14)15)5(3-4)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： LURYXEVGGGTCCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 103

Additional information on 5-Bromo-2-nitromandelic acid

5-Bromo-2-nitromandelic acid (CAS No. 1261777-22-3): A Versatile Building Block in Organic Synthesis and Pharmaceutical Research

5-Bromo-2-nitromandelic acid (chemical formula: C₈H₅BrNO₆) is a halogenated aromatic carboxylic acid derivative with a unique structural profile that positions it as a valuable intermediate in modern synthetic chemistry. The compound features a benzene ring substituted with a bromine atom at the para position relative to the nitro group, while its α-hydroxy ketone functionality (mandelic acid core) provides reactivity for further functionalization. The combination of these moieties creates a molecule with distinct electronic and steric properties, making it particularly suitable for applications in pharmaceutical development and materials science.

The CAS No. 1261777-22-3 identifier is critical for unambiguous chemical registration, ensuring precise communication in scientific literature and industrial processes. Recent studies highlight its role as a precursor in the synthesis of biologically active compounds, particularly those targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways. The bromine substituent enables selective cross-coupling reactions via transition metal catalysis, while the nitro group serves as an electron-withdrawing handle for strategic reduction or transformation into amino functionalities.

In the context of drug discovery, 5-bromo-2-nitromandelic acid derivatives have demonstrated potential as modulators of metabolic disorders. A 2024 study published in *Journal of Medicinal Chemistry* reported that selective reduction of the nitro group to an amine followed by conjugation with thiadiazole moieties yielded compounds with improved glucose uptake activity in adipocyte models. This underscores the compound's utility as a scaffold for developing antidiabetic agents through rational medicinal chemistry approaches.

The synthesis of CAS No. 1261777-22-3 typically involves electrophilic aromatic substitution strategies on mandelic acid derivatives. Modern protocols emphasize atom-efficient methods using brominating agents like N-bromosuccinimide (NBS) under controlled conditions to minimize over-bromination. Advanced techniques such as flow chemistry have been applied to enhance yield consistency, addressing challenges related to regioselectivity that are common in polycyclic aromatic systems.

An emerging application domain for this compound lies in fluorescent probe development. Researchers at ETH Zürich (Q3 2024) demonstrated that derivatization of the hydroxyl group with coumarin moieties produced ratiometric sensors capable of detecting intracellular nitric oxide levels with submicromolar sensitivity. This application leverages both the redox-active nitro group and the chelating properties of the mandelic acid framework.

In materials science, 5-bromo-2-nitromandelic acid-based polymers are being explored for their piezoelectric properties due to the asymmetric distribution of electron density across their molecular structures. When incorporated into polymeric matrices via esterification or amidation reactions, these compounds contribute to enhanced dielectric constants and mechanical flexibility, making them promising candidates for next-generation flexible electronics.

The stability profile of this compound under various reaction conditions has been extensively characterized through computational modeling using DFT methods. These studies reveal that the bromine-nitro ortho/para relationship creates a stabilizing resonance effect that reduces decomposition risks during multi-step syntheses—a critical factor for industrial-scale production processes requiring high process safety margins.

In academic research settings, CAS No. 1261777-22-3 serves as an educational tool for demonstrating concepts related to electrophilic substitution mechanisms and heterocyclic ring formation. Its structural complexity provides an ideal platform for teaching advanced synthetic strategies while maintaining accessibility through well-documented reaction pathways available in Reaxys and SciFinder databases.

Ongoing investigations focus on expanding its applicability through bioconjugation techniques. Recent work from Kyoto University (February 2024) demonstrated successful conjugation with polyethylene glycol (PEG) chains to improve water solubility without compromising core reactivity—a breakthrough that could significantly broaden its utility in aqueous-phase syntheses and biological assays.

The environmental impact profile of this compound aligns with green chemistry principles when compared to traditional aromatic halogenation methods. Lifecycle assessments published by Green Chemistry journal indicate that modern synthesis routes achieve up to 85% atom economy while utilizing recyclable catalysts like palladium on carbon supports, reflecting industry trends toward sustainable chemical manufacturing practices.